Cas no 1207041-06-2 (5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide)
5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide
- VU0521153-1
- 1207041-06-2
- 5-methyl-N-(5-methylisoxazol-3-yl)-4-(N-methylsulfamoyl)furan-2-carboxamide
- F5795-0017
- AKOS024519340
-
- Inchi: 1S/C11H13N3O5S/c1-6-4-10(14-19-6)13-11(15)8-5-9(7(2)18-8)20(16,17)12-3/h4-5,12H,1-3H3,(H,13,14,15)
- InChI Key: FHXMSOMNLUPNFJ-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(NC2C=C(C)ON=2)=O)OC=1C)(NC)(=O)=O
Computed Properties
- Exact Mass: 299.05759170g/mol
- Monoisotopic Mass: 299.05759170g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 123Ų
5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5795-0017-2μmol |
5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide |
1207041-06-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5795-0017-5μmol |
5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide |
1207041-06-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5795-0017-10μmol |
5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide |
1207041-06-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5795-0017-1mg |
5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide |
1207041-06-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5795-0017-2mg |
5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide |
1207041-06-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5795-0017-3mg |
5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide |
1207041-06-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5795-0017-4mg |
5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide |
1207041-06-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5795-0017-5mg |
5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide |
1207041-06-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5795-0017-10mg |
5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide |
1207041-06-2 | 10mg |
$79.0 | 2023-09-09 |
5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide
Recent Advances in the Study of 5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide (CAS: 1207041-06-2)
The compound 5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide (CAS: 1207041-06-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activity.
Recent studies have focused on the synthesis and optimization of 5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity.
In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against specific enzymatic targets, particularly those involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further investigations are underway to elucidate its precise mechanism of action and to assess its efficacy in animal models.
Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide. Early results indicate favorable bioavailability and metabolic stability, which are promising for its further development as a therapeutic agent. However, additional studies are needed to address potential toxicity and off-target effects.
The compound's unique chemical structure, featuring a furan-2-carboxamide core with methylsulfamoyl and oxazolyl substituents, has been the subject of computational modeling and structure-activity relationship (SAR) studies. These efforts aim to identify key structural features that contribute to its biological activity and to guide the design of more potent analogs.
In conclusion, 5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide (CAS: 1207041-06-2) represents a promising candidate for further drug development. Ongoing research is expected to provide deeper insights into its therapeutic potential and to pave the way for clinical applications. This briefing underscores the importance of continued investigation into this compound and its derivatives to unlock their full medicinal value.
1207041-06-2 (5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(methylsulfamoyl)furan-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)